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Compound of Interest

Compound Name: Acid green 50

Cat. No.: B041107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Acid Green 50's performance as a

viability dye in different cell types. While its primary application is in ophthalmology, this

document explores its potential use in broader cell-based assays and benchmarks its

performance against commonly used alternatives, supported by available experimental data.

Mechanism of Action
Acid Green 50, also known as Lissamine Green, is a vital dye that functions as an indicator of

cell membrane integrity. Its staining mechanism is predicated on its inability to cross the intact

plasma membrane of live, healthy cells. However, in cells with compromised membrane

integrity—a hallmark of cell death or injury—the dye can enter and stain intracellular

components, rendering the cell visibly green. This selective permeability forms the basis of its

use as a viability marker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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